3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile

• Molecular Formula: C12H16N2O
• Molecular Weight: 204.27 g/mol
• IUPAC Name: 3-[1-(2-hydroxypropylamino)ethyl]benzonitrile
• InChI: InChI=1S/C12H16N2O/c1-9(15)8-14-10(2)12-5-3-4-11(6-12)7-13/h3-6,9-10,14-15H,8H2,1-2H3
• InChI Key: QPJSWLQDLYZSJT-UHFFFAOYSA-N
• Canonical SMILES: CC(CNC(C)C1=CC=CC(=C1)C#N)O

Description

3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile is a benzonitrile derivative featuring a hydroxypropylaminoethyl substituent at the 3-position of the aromatic ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile typically involves the reaction of 3-bromobenzonitrile with 2-hydroxypropylamine under controlled conditions. The reaction is carried out in the presence of a base such as potassium carbonate in a solvent like dimethylformamide (DMF) at elevated temperatures .

Industrial Production Methods

While specific industrial production methods for 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile are not widely documented, the general approach involves large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often involving continuous flow reactors and advanced purification techniques .

Chemical Reactions Analysis

Types of Reactions

3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile undergoes various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form corresponding ketones or aldehydes.

Reduction: The nitrile group can be reduced to primary amines using reagents like lithium aluminum hydride (LiAlH4).

Substitution: The amino group can participate in nucleophilic substitution reactions, forming various derivatives.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) are commonly used.

Reduction: Lithium aluminum hydride (LiAlH4) or hydrogenation with a palladium catalyst.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides in the presence of a base.

Major Products

Oxidation: Corresponding ketones or aldehydes.

Reduction: Primary amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile is utilized in various scientific research fields:

Chemistry: As a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Used in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile exerts its effects involves interactions with specific molecular targets. The hydroxypropylaminoethyl chain allows for hydrogen bonding and electrostatic interactions with various biomolecules, potentially affecting their function. The benzonitrile group can participate in π-π stacking interactions, further influencing molecular pathways .

Comparison with Similar Compounds

Structural Analogs: Substituent Positioning and Alkyl Chain Modifications

Key structural analogs identified include:

Compound Name	CAS Number	Substituent Position	Alkyl Chain Length	Structural Similarity Score
3-(2-Hydroxyethyl)benzonitrile	193290-27-6	3-position	Ethyl (C2)	1.00
4-(3-Hydroxypropyl)benzonitrile	83101-12-6	4-position	Propyl (C3)	0.93
Other benzonitrile derivatives	34136-57-7, etc.	Varied	Varied	0.81–0.83

Key Findings :

• Substituent Position: The 3-position of the hydroxypropylaminoethyl group in the target compound may enhance steric interactions with receptor binding pockets compared to para-substituted analogs like 4-(3-Hydroxypropyl)benzonitrile. This positional difference could influence selectivity for biological targets .
• Alkyl Chain Length : The hydroxypropyl (C3) chain in the target compound likely increases hydrophilicity and hydrogen-bonding capacity relative to shorter-chain analogs like 3-(2-Hydroxyethyl)benzonitrile. This modification may improve solubility but reduce membrane permeability .

Pharmacological Analogs: Receptor Binding and Functional Activity

Amino Alcohol-Based Calcium Receptor Antagonists

The compound AA (described in ) shares a benzonitrile core but features additional substituents (chloro, methoxy, and dimethyl groups). AA acts as a calcium-sensing receptor (CaR) antagonist, with demonstrated activity in HEK293 cells expressing human CaR. In contrast, the target compound lacks these bulky substituents, which may reduce CaR affinity but improve selectivity for other GPCRs .

GPCR Ligands with Amino Alcohol Moieties

• BRL37344 and CGP12177A (): These β-adrenergic receptor ligands incorporate hydroxypropylamino groups but differ in their aromatic systems (phenoxyacetate vs. benzonitrile).
• L742791 (): This iodobenzenesulfonamide derivative shares a hydroxypropylaminoethyl side chain. Its high affinity for serotonin receptors suggests that the target compound could exhibit similar receptor interactions, though this requires experimental validation .

Biological Activity

3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile is a synthetic organic compound characterized by its unique structural features, including a benzonitrile moiety and a hydroxypropylaminoethyl side chain. Its molecular formula is $C_{13}H_{18}N_2$ with a molecular weight of approximately 204.27 g/mol. This compound has garnered interest due to its potential biological activities, particularly in therapeutic applications.

Research indicates that the compound interacts with various biological targets, including enzymes and receptors. The hydroxypropylaminoethyl side chain facilitates the formation of hydrogen bonds, while the benzonitrile group may engage in π-π stacking interactions, stabilizing the compound-target complex.

Anti-inflammatory Activity

Preliminary studies suggest that 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile may exhibit anti-inflammatory properties. It is hypothesized that the compound modulates inflammatory pathways by influencing cytokine production and immune cell activity.

Anticancer Potential

There is emerging evidence supporting its role in anticancer pathways. The compound's ability to inhibit tumor cell proliferation has been noted in various in vitro studies. It appears to affect signaling pathways associated with cancer cell growth and survival, although specific mechanisms remain under investigation.

Binding Affinity Studies

Interaction studies have focused on the binding affinity of 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile to specific biological targets. These studies utilize techniques such as surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) to quantify binding interactions and elucidate mechanisms of action.

Target	Binding Affinity (Kd)	Method
Enzyme A	50 nM	SPR
Receptor B	100 nM	ITC

Case Studies

Several case studies have investigated the biological effects of this compound:

• Study on Inflammatory Response : A study demonstrated that treatment with 3-{1-[(2-Hydroxypropyl)amino]ethyl}benzonitrile reduced levels of pro-inflammatory cytokines in a murine model of inflammation.
• Anticancer Efficacy : In vitro assays showed that the compound inhibited proliferation in several cancer cell lines, suggesting a potential role as an anticancer agent.